1,3-bis[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydropteridine-2,4-dione

• IUPAC Name: 1,3-bis[(4-fluorophenyl)methyl]pteridine-2,4-dione
• InChI: InChI=1S/C20H14F2N4O2/c21-15-5-1-13(2-6-15)11-25-18-17(23-9-10-24-18)19(27)26(20(25)28)12-14-3-7-16(22)8-4-14/h1-10H,11-12H2
• InChI Key: BOUBHTCHICBOHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C3=NC=CN=C3C(=O)N(C2=O)CC4=CC=C(C=C4)F)F
• Molecular Formula: C20H14F2N4O2
• Molecular Weight: 380.3 g/mol

Description

1,3-bis[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydropteridine-2,4-dione, also known as 4-F-PTHP, is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a versatile compound that can be used in a variety of ways, including as a precursor to other compounds, as a catalyst, or as a reagent.

Scientific Research Applications

Forensic Genetics and Identification

• . It has been validated for forensic use, meeting SWGDAM guidelines. The system is sensitive, stable, and reliable, making it suitable for typical forensic cases. Additionally, it serves as a potent supplementary tool in forensic population genetics.

Quantum Chemical Computation

• . These visualizations aid in understanding its electronic properties and interactions.

High-Power Microwave Source Research

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1,2,4-Triazole Derivatives for Pharmacological Activity

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Substituted Pyrazolines with Biological Activity

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Antibacterial Activity

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Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets to induce changes in cellular processes .

Pharmacokinetics

Like many other compounds, its bioavailability is likely influenced by factors such as its solubility, stability, and the presence of transport proteins .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound like F3382-3974. These factors can include temperature, pH, the presence of other molecules, and the specific characteristics of the biological environment where the compound is active . For example, the compound’s stability could be affected by temperature and pH, while its efficacy could be influenced by interactions with other molecules in the environment.